N-(4-isopropylphenyl)-2,6-dimethoxybenzamide

• IUPAC Name: 2,6-dimethoxy-N-(4-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C18H21NO3/c1-12(2)13-8-10-14(11-9-13)19-18(20)17-15(21-3)6-5-7-16(17)22-4/h5-12H,1-4H3,(H,19,20)
• InChI Key: KUOLCUMQRMQUOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=C(C=CC=C2OC)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-(4-isopropylphenyl)-2,6-dimethoxybenzamide, also known as FGIN-1-27, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of benzamide derivatives and is known to exhibit significant pharmacological effects.

Mechanism of Action

N-(4-isopropylphenyl)-2,6-dimethoxybenzamide acts as a selective dopamine D3 receptor antagonist and has been shown to have a high affinity for this receptor. This compound also exhibits moderate affinity for the dopamine D2 receptor. The antagonistic activity of this compound on the dopamine D3 receptor is believed to be responsible for its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. This compound has been shown to increase the release of dopamine in the brain, which is believed to be responsible for its antidepressant and anxiolytic effects. This compound has also been shown to reduce the levels of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-(4-isopropylphenyl)-2,6-dimethoxybenzamide has several advantages for use in laboratory experiments. This compound is highly selective for the dopamine D3 receptor and exhibits minimal affinity for other receptors. This compound is also stable under laboratory conditions and can be easily synthesized. However, the use of this compound in laboratory experiments is limited by its poor solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the study of N-(4-isopropylphenyl)-2,6-dimethoxybenzamide. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various neurological disorders. The use of this compound in combination with other drugs may also be explored to enhance its therapeutic effects. Additionally, the development of novel analogs of this compound may lead to the discovery of more potent and selective dopamine D3 receptor antagonists.

Synthesis Methods

The synthesis of N-(4-isopropylphenyl)-2,6-dimethoxybenzamide involves the reaction between 4-isopropylaniline and 2,6-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions and at a low temperature to obtain a pure product.

Scientific Research Applications

N-(4-isopropylphenyl)-2,6-dimethoxybenzamide has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the treatment of various neurological disorders such as Parkinson's disease, Alzheimer's disease, and depression. This compound has also been studied for its potential use in the treatment of cancer and inflammatory diseases.